Cas no 145348-77-2 (2,3,4,5-Tetrahydro-1-benzoxepin-5-amine)

2,3,4,5-Tetrahydro-1-benzoxepin-5-amine structure
145348-77-2 structure
Product Name:2,3,4,5-Tetrahydro-1-benzoxepin-5-amine
CAS No:145348-77-2
MF:C10H13NO
MW:163.216322660446
MDL:MFCD26593834
CID:2161258
PubChem ID:15619698
Update Time:2024-11-02

2,3,4,5-Tetrahydro-1-benzoxepin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,5-Tetrahydro-1-benzoxepin-5-amine
    • 2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine
    • 2,3,4,5-TETRAHYDRO-1-BENZOXEPIN-5-AMINE-HCL
    • 2,3,4,5-tetrahydrobenzo[b]oxepin-5-amine
    • 1-Benzoxepin-5-amine, 2,3,4,5-tetrahydro-
    • QJQARXIEBJBMRM-UHFFFAOYSA-N
    • 1336AJ
    • EBD3321680
    • NE15121
    • 5-amino-2,3,4,5-tetrahydro-1-benzoxepine
    • VFA34877
    • DB-226779
    • 145348-77-2
    • SB33931
    • I10902
    • (S)-2,3,4,5-Tetrahydro-benzo[b]oxepin-5-ylamine
    • SB33932
    • CS-0342504
    • SB33681
    • SCHEMBL1265933
    • Z382721416
    • SY384777
    • AKOS009331219
    • EN300-62120
    • 1567921-77-0
    • MFCD11206491
    • MFCD21649048
    • MDL: MFCD26593834
    • Inchi: 1S/C10H13NO/c11-9-5-3-7-12-10-6-2-1-4-8(9)10/h1-2,4,6,9H,3,5,7,11H2
    • InChI Key: QJQARXIEBJBMRM-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(CCC1)N

Computed Properties

  • Exact Mass: 163.099714038g/mol
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 69-71 °C
  • Boiling Point: 257.1±29.0 °C at 760 mmHg
  • Flash Point: 111.5±17.5 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,3,4,5-Tetrahydro-1-benzoxepin-5-amine Security Information

2,3,4,5-Tetrahydro-1-benzoxepin-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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Chemenu
CM316591-1g
2,3,4,5-Tetrahydrobenzo[b]oxepin-5-amine
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$439 2021-06-17
Alichem
A019099659-1g
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479.40 USD 2021-06-17
TRC
T293053-10mg
2,3,4,5-tetrahydro-1-benzoxepin-5-amine
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$ 50.00 2022-06-02
TRC
T293053-50mg
2,3,4,5-tetrahydro-1-benzoxepin-5-amine
145348-77-2
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$ 135.00 2022-06-02
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